Cas no 2248316-20-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate
• CAS No: 2248316-20-1
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 6602703
• PubChem ID: 165725928
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513839
• 2248316-20-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate

• Inchi： 1S/C15H17NO5/c1-10(6-5-9-20-2)15(19)21-16-13(17)11-7-3-4-8-12(11)14(16)18/h3-4,7-8,10H,5-6,9H2,1-2H3
• InChI Key： UUVAHTSUIBNXAV-UHFFFAOYSA-N
• SMILES： O(C(C(C)CCCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate (CAS No. 2248316-20-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate (CAS No. 2248316-20-1) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure combines a 1,3-dioxo-isoindole moiety with a 5-methoxy-2-methylpentanoate ester, making it a subject of interest for drug discovery and material science applications. Researchers often explore its role as an intermediate in synthesizing bioactive compounds, particularly those targeting inflammation and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 2248316-20-1 has surged due to advancements in precision medicine and small-molecule therapeutics. This compound's ester linkage and methoxy group contribute to its stability and bioavailability, key factors in formulation development. Laboratories frequently search for "CAS 2248316-20-1 suppliers" or "1,3-dioxo-isoindole derivatives," reflecting its niche yet growing relevance.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate typically involves multi-step organic reactions, including esterification and protecting group strategies. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a top concern for buyers seeking "CAS 2248316-20-1 analytical data." Environmental and regulatory trends also drive interest in "green chemistry approaches" for producing such compounds sustainably.

Beyond pharmaceuticals, this compound's isoindole core attracts attention in material science, particularly for designing organic semiconductors or photoresponsive materials. Its conjugated system enables potential applications in optoelectronic devices, aligning with global R&D focus areas like renewable energy technologies. Searches for "isoindole-based functional materials" often intersect with studies on this molecule.

Quality control remains paramount for 2248316-20-1, with stringent requirements for residual solvents and isomeric purity. Suppliers emphasizing "GMP-compliant synthesis" or "QC-certified batches" gain traction among buyers. Additionally, the rise of AI-assisted molecular design has spurred queries about "in silico modeling of isoindole derivatives," highlighting this compound's computational chemistry relevance.

Storage and handling recommendations for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-2-methylpentanoate typically suggest anhydrous conditions and low-temperature preservation to maintain stability. These protocols address common user questions like "CAS 2248316-20-1 shelf life" and "lyophilization compatibility," underscoring practical considerations for end-users.

In conclusion, CAS No. 2248316-20-1 represents a versatile building block bridging medicinal chemistry and advanced materials. Its dual functionality—combining a pharmacophore-ready scaffold with tunable physicochemical properties—positions it as a valuable asset in contemporary research. Ongoing studies exploring its "structure-activity relationships" and "scalable synthesis routes" continue to expand its potential applications across interdisciplinary fields.